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Introduction

Planteose is a non-reducing trisaccharide, an oligosaccharide composed of three
monosaccharide units.[1] It is structurally an isomer of raffinose and is classified within the
raffinose family of oligosaccharides (RFOs). Planteose serves as a storage carbohydrate in
the seeds and vegetative tissues of various plant species, including chia (Salvia hispanica),
sesame (Sesamum indicum), and in the family Orobanchaceae.[1][2][3] Its structure and
metabolism are of interest to researchers in fields ranging from plant biochemistry to food
science and nutrition. This guide provides an in-depth overview of the chemical structure of
planteose, the experimental protocols used for its elucidation, and its biochemical context.

Chemical Structure and Identification

Planteose is systematically named O-a-D-galactopyranosyl-(1 — 6)-O-p-D-fructofuranosyl-
(2 - 1)-a-D-glucopyranoside.[4] It is composed of three monosaccharide units: one a-D-
galactose unit, one [3-D-fructose unit, and one a-D-glucose unit.
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The core of the molecule is a sucrose moiety (glucose linked to fructose). The galactose unit is
attached to the fructose moiety of sucrose via an a-(1 - 6) glycosidic bond. This differs from its
more common isomer, raffinose, where the galactose is linked to the glucose moiety of
sucrose.

Figure 1: Chemical structure of Planteose.

Chemical Identifiers

A summary of key chemical identifiers for Planteose is provided in Table 1.

Identifier Value

Molecular Formula C18H32016[5][6][7]
Molecular Weight 504.44 g/mol [7]
Exact Mass 504.16903493 Dal6]
CAS Number 470-57-5[6][7]
PubChem CID 440140[5][6]

InChl=1S/C18H32016/c19-1-5-
8(22)11(25)13(27)16(31-5)30-3-7-
10(24)15(29)18(4-21,33-7)34-17-

InChl
14(28)12(26)9(23)6(2-20)32-17/h5-17,19-29H, 1-
AH2/5-,6-,7-,8+,9-,10-,11+,12+,13-,14-,15+,16+
,17-,18+/m1/s1[5][6]

InChiKey NIBVDXPSJBYJFT-ZQSKZDJIDSA-N[5][6]

C([C@@H]1--INVALID-LINK--OC[C@ @H]2--
SMILES INVALID-LINK--(CO)O[C@ @H]3--INVALID-
LINK--C0)0)0)0)0)0)0)0">C@@HO)O[6]

Physicochemical Properties

Key computed physicochemical properties of Planteose are summarized in Table 2.
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Property Value

Complexity 655[5][6]

XLogP3-AA -5.8[6]

Hydrogen Bond Donors 11[5]

Hydrogen Bond Acceptors 16[5]

Topological Polar Surface Area 269 AZ[6]

Crystal System Orthorhombic (for dihydrate form)[4]
Space Group P212121 (for dihydrate form)[4]

Structural Elucidation: Experimental Protocols

The structure of Planteose has been determined and confirmed through a combination of
chromatographic, spectrometric, and crystallographic techniques.

Isolation from Plant Material

Planteose can be isolated from sources like the mucilage of chia seeds.[3] A typical workflow
involves the following steps:

o Extraction: Dry seeds are incubated in distilled water at an elevated temperature (e.g., 80°C
for 2 hours) to extract the water-soluble mucilage containing oligosaccharides.[1]

 Purification: The extract is then purified, often using solid-phase extraction (SPE) with a
graphitized carbon cartridge. This method effectively separates oligosaccharides from other
water-soluble components like monosaccharides and salts.[1][8]

e Analysis: The purity of the isolated fraction is confirmed using techniques like High-
Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection
(HPAEC-PAD).

Mass Spectrometry (MS)
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Liquid Chromatography-Mass Spectrometry (LC-MS) is a critical tool for the initial
characterization of isolated Planteose.[2][8]

e Objective: To determine the molecular mass and monosaccharide composition.
o Methodology:

o The purified sample is analyzed by LC-MS to obtain its molecular weight. For Planteose,
this is observed to be 504 Da.[2][8]

o To determine the constituent monosaccharides, the sample undergoes acid hydrolysis
(e.g., using trifluoroacetic acid), which breaks the glycosidic bonds.[2][8]

o The resulting mixture of monosaccharides is then analyzed, typically by GC-MS or LC-MS,
and compared to standards to identify the components as galactose, glucose, and
fructose.[2][8]

2D NMR Spectroscopy

Two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive method
for elucidating the precise structure, including the sequence of monosaccharides and the
nature of their glycosidic linkages.[2][9]

o Objective: To assign all *H and 13C signals and determine the connectivity between
monosaccharide units.

e Protocol:

o Sample Preparation: A small amount (5-10 mg) of the purified, lyophilized oligosaccharide
is dissolved in high-purity deuterium oxide (D20). This process is often repeated 2-3 times
to exchange labile hydroxyl protons with deuterium, which simplifies the *H spectrum.

o Data Acquisition: A suite of 2D NMR experiments is performed on a high-field NMR
spectrometer (=500 MHz).

o Key Experiments:
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COSY (Correlation Spectroscopy): Identifies scalar-coupled protons (2JHH, 3JHH),
which helps trace the proton connections within each sugar ring.[2]

TOCSY (Total Correlation Spectroscopy): Establishes the correlation of all protons
within a single spin system (i.e., within one monosaccharide residue).[2]

HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with its
directly attached carbon atom, allowing for the assignment of carbon signals.[2]

HMBC (Heteronuclear Multiple Bond Correlation): Detects long-range (2-3 bond)
correlations between protons and carbons. This experiment is crucial for identifying the
glycosidic linkages by observing correlations between the anomeric proton of one
residue and the carbon of the adjacent residue across the glycosidic bond.[2]

ROESY (Rotating-frame Overhauser Effect Spectroscopy): Provides information about
the spatial proximity of protons, which helps to confirm the glycosidic linkages and
determine the 3D conformation of the molecule.[2]

X-ray Crystallography

Single-crystal X-ray crystallography provides unambiguous proof of the three-dimensional

structure of a molecule at atomic resolution.

» Objective: To determine the precise 3D arrangement of atoms, bond lengths, bond angles,

and conformational details.

e Methodology:

o Crystallization: High-purity Planteose is crystallized from a solution (e.g., as a dihydrate)

to obtain single crystals of sufficient quality. This is often the most challenging step.

o Data Collection: A crystal is mounted on a diffractometer and irradiated with a beam of X-

rays. The crystal diffracts the X-rays, producing a unique diffraction pattern of spots

(reflections) that are recorded by a detector.[10]

o Structure Solution and Refinement: The intensities and positions of the diffraction spots

are used to calculate an electron density map of the molecule. From this map, the
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positions of the individual atoms are determined (structure solution). This initial model is
then refined to best fit the experimental data.[10]

o Key Findings for Planteose Dihydrate: The crystal structure of Planteose dihydrate revealed
that both the glucopyranosyl and galactopyranosyl rings adopt the expected 4C1 (chair)
conformation, while the fructofuranosyl ring has a twisted 3T4 conformation.[4]

Biochemical Context: Biosynthesis Pathway

Planteose belongs to the Raffinose Family Oligosaccharides (RFOs), which are synthesized
from sucrose in plants. While the direct enzymatic synthesis of Planteose is less detailed in the
literature, the general and well-established pathway for RFO biosynthesis provides a clear
biochemical context. This pathway primarily involves the sequential addition of galactose units
from a donor molecule called galactinol.[4][5][7]

The key steps are:

e Galactinol Synthesis: The galactose donor, galactinol, is synthesized from UDP-galactose
and myo-inositol. This reaction is catalyzed by the enzyme galactinol synthase (GolS).[4][7]

o Raffinose Synthesis: The first RFO, raffinose, is synthesized by the transfer of a galactose
unit from galactinol to the glucose moiety of sucrose. This is catalyzed by raffinose synthase
(RS).[4][7]

e Higher RFO Synthesis: Subsequent RFOs, like stachyose, are formed by the addition of
another galactose unit from galactinol to raffinose, a reaction catalyzed by stachyose
synthase (SS).[4][5]

Planteose, being an isomer of raffinose, is understood to be synthesized through a similar
mechanism, but with the galactosyl transfer occurring at the C6 position of the fructose residue
of sucrose instead of the glucose residue.
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Figure 2: Biosynthesis pathway of Raffinose Family Oligosaccharides (RFOS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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